Cas no 663611-33-4 (N~1~,N~2~-Bis(2-methylphenyl)ethanebis(thioamide))

• Product Name: N~1~,N~2~-Bis(2-methylphenyl)ethanebis(thioamide)
• CAS No: 663611-33-4
• MF: C₁₆H₁₆N₂S₂
• MW: 300.441640853882
• CID: 2795670
• PubChem ID: 71369534
• Update Time: 2025-04-21

N~1~,N~2~-Bis(2-methylphenyl)ethanebis(thioamide) Chemical and Physical Properties

Names and Identifiers

• DTXSID40792553
• N~1~,N~2~-Bis(2-methylphenyl)ethanebis(thioamide)
• 663611-33-4

• Inchi： 1S/C16H16N2S2/c1-11-7-3-5-9-13(11)17-15(19)16(20)18-14-10-6-4-8-12(14)2/h3-10H,1-2H3,(H,17,19)(H,18,20)
• InChI Key： OUAYJOOBTIZBMU-UHFFFAOYSA-N
• SMILES： S=C(C(NC1C=CC=CC=1C)=S)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 300.07549087Da
• Monoisotopic Mass: 300.07549087Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.2Ų